Cas no 478062-71-4 (N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine)

• Product Name: N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine
• CAS No: 478062-71-4
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 6628774
• PubChem ID: 1481211
• Update Time: 2025-11-02

N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-BENZYL-N,3-DIMETHYLISOXAZOLO[5,4-D]PYRIMIDIN-4-AMINE
• N-BENZYL-N-METHYL-N-(3-METHYLISOXAZOLO[5,4-D]PYRIMIDIN-4-YL)AMINE
• N-benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine
• Isoxazolo[5,4-d]pyrimidin-4-amine, N,3-dimethyl-N-(phenylmethyl)-
• 478062-71-4
• HMS3476D17
• DTXSID701179225
• Oprea1_660282
• AKOS005096610
• HMS1640L02
• N,3-Dimethyl-N-(phenylmethyl)isoxazolo[5,4-d]pyrimidin-4-amine
• 6P-316S
• CCG-172763
• N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine

• Inchi： 1S/C14H14N4O/c1-10-12-13(15-9-16-14(12)19-17-10)18(2)8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3
• InChI Key： PDWUTKRLIYHUQR-UHFFFAOYSA-N
• SMILES： C1=NC(N(C)CC2=CC=CC=C2)=C2C(C)=NOC2=N1

Computed Properties

• Exact Mass: 254.117
• Monoisotopic Mass: 254.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 434.1±45.0 °C(Predicted)
• pka: 3.73±0.50(Predicted)

Additional information on N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine

N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine (CAS 478062-71-4): A Comprehensive Overview

N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine (CAS 478062-71-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecule combines a pyrimidine core with an oxazole ring system, creating a versatile scaffold for various applications. The presence of both N-benzyl and dimethyl substitutions enhances its molecular diversity, making it particularly interesting for drug discovery programs.

The compound's structural features contribute to its potential as a kinase inhibitor or GPCR modulator, which are currently hot topics in medicinal chemistry. Researchers are particularly interested in its oxazolopyrimidine framework, as similar structures have shown promise in addressing neurodegenerative diseases and metabolic disorders - two areas receiving substantial funding and public interest. The N-benzyl group may influence the compound's blood-brain barrier permeability, a crucial factor in CNS-targeted therapies.

From a synthetic chemistry perspective, CAS 478062-71-4 represents an excellent example of modern heterocyclic chemistry techniques. Its preparation typically involves cyclocondensation reactions between appropriately functionalized precursors, followed by selective N-alkylation steps. The compound's molecular weight (243.29 g/mol) and lipophilicity parameters make it suitable for various formulation approaches, which is particularly relevant given the growing demand for bioavailable small molecules in drug development.

The [1,2]oxazolo[5,4-d]pyrimidine core of this compound has shown interesting structure-activity relationships in preliminary studies. Researchers have noted that modifications at the 4-amino position (where the N-benzyl group resides) can significantly alter biological activity. This aligns with current trends in fragment-based drug design, where small molecular changes can lead to dramatic improvements in potency and selectivity.

In the context of current market demands, N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine fits well within the search for novel chemical entities addressing unmet medical needs. The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased interest in such specialized heterocycles. Moreover, the compound's potential applications in agricultural chemistry as a template for crop protection agents adds to its commercial relevance.

Quality control of CAS 478062-71-4 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. The growing importance of quality by design (QbD) principles in chemical manufacturing makes proper characterization of such compounds even more critical.

From a regulatory standpoint, N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine currently falls under the category of research chemicals. However, as with any promising scaffold, its status may evolve as more data becomes available. Researchers working with this compound should stay informed about the latest REACH regulations and patent landscapes, especially given the competitive nature of small molecule drug discovery.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for various experimental protocols. These properties are particularly important considering the increasing focus on translational research and the need for compounds that can smoothly transition from bench to bedside.

In conclusion, N-Benzyl-N,3-dimethyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine (CAS 478062-71-4) represents an intriguing chemical entity with multiple potential applications across life sciences. Its unique oxazolopyrimidine structure, combined with strategic N-substitutions, positions it as a valuable building block for medicinal chemistry programs and a potential lead compound for various therapeutic areas. As research continues to explore the full potential of this scaffold, it may well emerge as an important player in addressing some of today's most pressing health and agricultural challenges.